Cas no 2138207-56-2 (Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 2138207-56-2
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 5280833
• Update Time: 2025-05-24

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C10H10FN3/c1-7-3-8(4-10(11)13-7)9-5-12-14(2)6-9/h3-6H,1-2H3
• InChI Key： XTOWHCYDMMPHNA-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C)=CC(C2=CN(C)N=C2)=C1

Additional information on Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2138207-56-2)

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2138207-56-2) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The pyridine core of this molecule serves as a foundational framework, while the fluoro, methyl, and pyrazole substituents introduce functional groups that enhance its reactivity and applicability.

The synthesis of Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for drug development. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes significantly to the molecule's electronic properties and bioavailability.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Researchers have explored its role as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. For instance, studies have shown that Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) exhibits potent inhibitory activity against protein kinase C (PKC), a key player in cancer cell proliferation and survival. This makes it a strong candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown potential in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials have demonstrated that Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-y) can enhance crop yield by promoting root development and improving stress tolerance in plants.

The environmental impact of Pyridine, 2-fluoro-6-methyl...